Cas no 1805076-96-3 (2-Amino-6-fluoro-4-(trifluoromethoxy)benzamide)

• Product Name: 2-Amino-6-fluoro-4-(trifluoromethoxy)benzamide
• CAS No: 1805076-96-3
• MF: C₈H₆F₄N₂O₂
• MW: 238.139055728912
• CID: 4960127
• Update Time: 2025-06-08

2-Amino-6-fluoro-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-fluoro-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C8H6F4N2O2/c9-4-1-3(16-8(10,11)12)2-5(13)6(4)7(14)15/h1-2H,13H2,(H2,14,15)
• InChI Key： ZKUUSHOTIOCDNT-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(N)=O)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2
• Topological Polar Surface Area: 78.3

Additional information on 2-Amino-6-fluoro-4-(trifluoromethoxy)benzamide

Introduction to 2-Amino-6-fluoro-4-(trifluoromethoxy)benzamide (CAS No. 1805076-96-3)

2-Amino-6-fluoro-4-(trifluoromethoxy)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1805076-96-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzamide derivatives, characterized by its amide functional group and a unique substitution pattern involving fluorine and trifluoromethoxy groups. The structural features of this molecule not only make it an intriguing subject of study but also position it as a potential candidate for further development in therapeutic applications.

The presence of fluorine atoms in the molecule, particularly at the 6-position and as part of the trifluoromethoxy group at the 4-position, imparts distinct electronic and steric properties that can influence its biological activity. Fluorinated aromatic compounds are well-documented for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. These attributes make them highly sought after in drug design, particularly in the development of small-molecule inhibitors and activators targeting various biological pathways.

In recent years, there has been a surge in research focused on developing novel benzamide derivatives with potential therapeutic benefits. The substitution pattern of 2-amino-6-fluoro-4-(trifluoromethoxy)benzamide aligns with this trend, as it combines the pharmacophoric elements of benzamide with fluorine-containing moieties known to enhance drug-like properties. This compound has been explored in several preclinical studies, where its interactions with biological targets have been investigated to assess its potential as a lead compound for drug development.

One of the most compelling aspects of 2-amino-6-fluoro-4-(trifluoromethoxy)benzamide is its structural similarity to known bioactive molecules. By leveraging computational chemistry and structure-based drug design techniques, researchers have been able to predict how this compound might interact with specific enzymes and receptors. These predictions are often validated through experimental studies, such as enzyme inhibition assays and cell-based assays, which provide insights into the compound's mechanism of action.

The trifluoromethoxy group, in particular, has been shown to play a crucial role in modulating the biological activity of benzamide derivatives. This group not only enhances lipophilicity but also contributes to selective binding interactions with biological targets. Such properties are highly desirable in drug development, as they can lead to increased efficacy and reduced side effects. The combination of these features in 2-amino-6-fluoro-4-(trifluoromethoxy)benzamide makes it a promising candidate for further exploration.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated aromatic compounds like 2-amino-6-fluoro-4-(trifluoromethoxy)benzamide. These synthetic routes often involve multi-step processes that require precise control over reaction conditions to ensure high yields and purity. The ability to synthesize such compounds with high fidelity has opened up new avenues for medicinal chemistry research, allowing for rapid screening and optimization of novel drug candidates.

The biological evaluation of 2-amino-6-fluoro-4-(trifluoromethoxy)benzamide has revealed several interesting properties. In vitro studies have demonstrated its potential as an inhibitor of various enzymes involved in inflammatory pathways. These pathways are implicated in a wide range of diseases, including cancer, autoimmune disorders, and infectious diseases. By targeting these enzymes, 2-amino-6-fluoro-4-(trifluoromethoxy)benzamide may offer a new therapeutic approach for treating these conditions.

Furthermore, the compound has shown promise in preclinical models as a modulator of immune responses. Immune modulation is a critical aspect of treating chronic inflammatory diseases and cancer immunotherapy. The ability of 2-amino-6-fluoro-4-(trifluoromethoxy)benzamide to interact with immune cells and modulate their function could lead to novel treatment strategies that leverage the body's own defense mechanisms.

The pharmacokinetic profile of 2-amino-6-fluoro-4-(trifluoromethoxy)benzamide is another area of interest. Studies have indicated that fluorinated compounds often exhibit improved bioavailability and longer half-lives due to their resistance to metabolic degradation. These properties can enhance therapeutic efficacy while reducing the frequency of dosing required for treatment. Understanding the pharmacokinetic behavior of this compound is essential for optimizing its formulation and dosing regimen if it were to progress into clinical development.

From a chemical biology perspective, 2-amino-6-fluoro-4-(trifluoromethoxy)benzamide serves as an excellent model system for studying the effects of fluorine substitution on molecular recognition processes. By comparing its behavior with structurally related compounds that lack fluorine substituents, researchers can gain valuable insights into how these modifications influence binding affinity, selectivity, and overall biological activity. Such studies contribute to our fundamental understanding of how small molecules interact with biological systems.

The synthesis and characterization of 2-amino-6-fluoro-4-(trifluoromethoxy)benzamide also highlight the importance of advanced analytical techniques in modern drug discovery research. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are essential for confirming molecular structure and understanding conformational dynamics. These tools provide critical data that guide further optimization efforts and ensure that researchers are working with high-quality materials.

In conclusion,2-amino-6-fluoro-4-(trifluoromethoxy)benzamide (CAS No. 1805076-96-3) represents a fascinating example of how structural modifications can enhance pharmaceutical properties. Its unique combination of fluorine substituents makes it a promising candidate for further development in therapeutic applications. As research continues to uncover new biological targets and synthetic strategies,2-amino-6-fluoro-4-(trifluoromethoxy)benzamide is likely to remain at the forefront of medicinal chemistry innovation.